Cas no 2171866-06-9 (1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one)

1-3-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one is a fluorinated pyrazole derivative with notable applications in agrochemical and pharmaceutical research. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of biologically active compounds. The propan-2-yl substituent contributes to improved lipophilicity, facilitating membrane permeability. This compound exhibits potential as a key building block in the development of novel fungicides and herbicides due to its structural versatility and reactivity. Its well-defined chemical properties enable precise modifications, supporting advancements in crop protection and medicinal chemistry. The compound’s stability under various conditions further underscores its utility in industrial and laboratory settings.

1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one structure

2171866-06-9 structure

Product Name:1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one

CAS No:2171866-06-9

MF:C₉H₁₂F₂N₂O

MW:202.201189041138

CID:5817822

PubChem ID:165587076

Update Time:2025-06-07

1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one
- 1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one
- 2171866-06-9
- EN300-1617374
- Inchi： 1S/C9H12F2N2O/c1-5(2)13-8(6(3)14)4-7(12-13)9(10)11/h4-5,9H,1-3H3
- InChI Key： MSMZFSBATWQJDL-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(C)=O)N(C(C)C)N=1)F

Computed Properties

Exact Mass: 202.09176933g/mol
Monoisotopic Mass: 202.09176933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 34.9Å²

1-3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-ylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1617374-0.05g	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	0.05g	$780.0	2023-06-04
Enamine	EN300-1617374-0.1g	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	0.1g	$817.0	2023-06-04
Enamine	EN300-1617374-0.25g	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	0.25g	$855.0	2023-06-04
Enamine	EN300-1617374-0.5g	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	0.5g	$891.0	2023-06-04
Enamine	EN300-1617374-1.0g	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	1g	$928.0	2023-06-04
Enamine	EN300-1617374-2.5g	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	2.5g	$1819.0	2023-06-04
Enamine	EN300-1617374-5.0g	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	5g	$2692.0	2023-06-04
Enamine	EN300-1617374-10.0g	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	10g	$3992.0	2023-06-04
Enamine	EN300-1617374-50mg	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	50mg	$780.0	2023-09-23
Enamine	EN300-1617374-100mg	1-[3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-5-yl]ethan-1-one	2171866-06-9	100mg	$817.0	2023-09-23